![molecular formula C25H23NO5 B2441419 5-[2-(9H-Fluoren-9-ylmethoxycarbonylamino)ethoxy]-2-methylbenzoic acid CAS No. 2413899-32-6](/img/structure/B2441419.png)
5-[2-(9H-Fluoren-9-ylmethoxycarbonylamino)ethoxy]-2-methylbenzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is a unique chemical with the molecular formula C25H23NO5 . It’s commonly known as Fmoc-Lys(Boc)-OH or Fmoc-Lys(Mtr)-OH and is widely used in scientific experiments.
Molecular Structure Analysis
The molecular weight of this compound is 417.461. The SMILES string representation is O=C(NC@H=O)CCC(OC)=O)OCC(C1=C2C=CC=C1)C3=C2C=CC=C3 .Physical And Chemical Properties Analysis
The compound is a solid at room temperature . Its molecular weight is 417.461, and its empirical formula is C25H23NO5.Scientific Research Applications
Peptide Synthesis
The compound is a derivative of the Fluorenylmethyloxycarbonyl (Fmoc) group . Fmoc is a protective group used in peptide synthesis. The Fmoc group is stable under basic conditions but can be removed under mildly acidic conditions, which makes it useful in the stepwise construction of peptides .
C–C Bond Formation
Organoboron derivatives, like the one , are commonly used reagents for carbon-carbon (C–C) bond formation . This can be achieved either via classical palladium-mediated transformations or through other more recent coupling methods .
Library Synthesis
The compound can be used as a building block in library synthesis . Library synthesis is a method used in drug discovery to quickly generate a large number of different compounds for screening .
Synthesis of Tirzepatide and Semaglutide
The compound is used in the preparation of Tirzepatide and Semaglutide . These are both medications used in the treatment of type 2 diabetes .
properties
IUPAC Name |
5-[2-(9H-fluoren-9-ylmethoxycarbonylamino)ethoxy]-2-methylbenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23NO5/c1-16-10-11-17(14-22(16)24(27)28)30-13-12-26-25(29)31-15-23-20-8-4-2-6-18(20)19-7-3-5-9-21(19)23/h2-11,14,23H,12-13,15H2,1H3,(H,26,29)(H,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OACHGXVZEZPWTB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)OCCNC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-[2-(9H-Fluoren-9-ylmethoxycarbonylamino)ethoxy]-2-methylbenzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.